Cas no 823202-96-6 (1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-)
823202-96-6 structure
Product Name:1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-
CAS No:823202-96-6
MF:C19H31NO5
MW:353.453146219254
CID:694799
PubChem ID:71419396
Update Time:2025-04-19
1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-
- 16-(4-methylphenyl)-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
- DTXSID80838646
- 823202-96-6
- SCHEMBL4349589
-
- Inchi: 1S/C19H31NO5/c1-18-2-4-19(5-3-18)20-6-8-21-10-12-23-14-16-25-17-15-24-13-11-22-9-7-20/h2-5H,6-17H2,1H3
- InChI Key: PRHGSIZVPITQSG-UHFFFAOYSA-N
- SMILES: O1CCOCCOCCOCCOCCN(C2C=CC(C)=CC=2)CC1
Computed Properties
- Exact Mass: 353.22022309g/mol
- Monoisotopic Mass: 353.22022309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.4Ų
1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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